8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
• InChI: InChI=1S/C10H12ClNO/c11-7-3-4-8-9(12)2-1-5-13-10(8)6-7/h3-4,6,9H,1-2,5,12H2
• InChI Key: AJOUGIAPSIVVMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C=C(C=C2)Cl)OC1)N

Description

Molecular Architecture and IUPAC Nomenclature

The molecular formula of 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is C₁₀H₁₂ClNO , derived from its benzoxepin backbone substituted with chlorine and amine functional groups. The IUPAC name follows systematic numbering of the benzoxepin ring, where the oxygen atom occupies position 1, and the chlorine substituent is located at position 8. The amine group is attached to position 5 of the partially saturated seven-membered ring.

The core structure consists of a bicyclic system: a benzene ring fused to an oxepin ring (a seven-membered oxygen-containing heterocycle). Partial saturation of the oxepin ring at positions 2, 3, 4, and 5 introduces conformational flexibility, while the chlorine atom at position 8 and the primary amine at position 5 create distinct electronic and steric profiles.

Table 1: Key Molecular Features

Property	Value
Molecular Formula	C₁₀H₁₂ClNO
Molecular Weight	197.66 g/mol
Ring System	Benzoxepin
Substituents	Cl (C8), NH₂ (C5)

Crystallographic Characterization and Bonding Patterns

While direct crystallographic data for 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine remains unpublished, analogous benzoxepin derivatives provide insights into its potential bonding patterns. For example, the crystal structure of (E)-6,8-dimethoxy-4-(4-morpholinobenzylidene)-3,4-dihydro-1-benzoxepin-5(2H)-one reveals characteristic bond lengths of 1.220–1.346 Å for carbonyl groups and 1.344 Å for conjugated double bonds in the benzoxepin system. These values suggest moderate electron delocalization across the fused ring system.

In related compounds, the dihedral angle between the benzoxepin core and aromatic substituents ranges from 17.66° to 22.60°, indicating slight non-planarity that may influence intermolecular interactions. The partial saturation of the oxepin ring likely introduces chair-like conformations, as observed in morpholine-substituted derivatives. Hydrogen bonding between the amine group and adjacent electronegative atoms could stabilize the molecular packing, though this requires experimental verification.

Stereochemical Considerations in Benzoxepin Derivatives

The presence of a chiral center at position 5 (the amine-bearing carbon) creates potential for stereoisomerism. While specific enantiomeric data for this compound is unavailable, similar secondary amines in benzoxepin systems exhibit distinct biological activities depending on their absolute configuration. For instance, protein-tyrosine kinase inhibitors containing benzoxepin scaffolds show enhanced binding affinity when specific stereochemical arrangements are maintained at key positions.

Molecular modeling of the compound suggests that the chair-like conformation of the tetrahydrooxepin ring positions the amine group equatorially, minimizing steric hindrance with the chlorine substituent. This spatial arrangement may facilitate interactions with biological targets through both hydrogen bonding (via NH₂) and hydrophobic effects (via the aromatic system).

Table 2: Stereochemical Parameters in Analogues

Compound	Chiral Centers	Biological Activity Correlation
Lorcaserin A	1	Serotonin receptor selectivity
PTK Inhibitor	2	ErbB1/ErbB2 inhibition

Comparative Analysis with Related Benzoxepin Isomers

Structural analogs demonstrate how minor modifications impact physicochemical properties:

• Lorcaserin A (8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine) :

  • Replaces oxygen with nitrogen in the heterocycle
  • Molecular weight: 195.69 g/mol vs. 197.66 g/mol
  • Exhibits serotonin receptor agonist activity

• 8-Chloro-N-methyl-N-prop-2-ynyl derivative :

  • Features methyl and propargyl groups on the amine
  • Increased molecular weight (249.73 g/mol)
  • Altered lipophilicity (logP ≈ 2.8 vs. 1.9 for parent compound)

• 8-(3-Chlorophenyl) variant :

  • Substitutes chlorine with chlorophenyl group
  • Extended π-conjugation system
  • Molecular weight: 283.16 g/mol

The parent compound’s simpler structure offers advantages in synthetic accessibility compared to these derivatives, while maintaining opportunities for targeted modifications at positions 5 and 8.

Table 3: Structural Comparison of Benzoxepin Derivatives

Compound	Substituents	Molecular Weight (g/mol)	Key Feature
Target Compound	Cl (C8), NH₂ (C5)	197.66	Primary amine
Lorcaserin A	Cl (C8), N-CH₃ (C1)	195.69	Azepine core
N-Alkylated Derivative	Cl (C8), N(CH₃)(C≡CH)	249.73	Propargyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one with ammonia or an amine source to introduce the amine group at the 5th position .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorine atom at the 8th position can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups at the 8th position .

Scientific Research Applications

8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is a chemical compound with the molecular formula C10H12ClNO and a molecular weight of 197.66 g/mol .

Identified applications and related information:

• Basic Information :
  • CAS Number: There appear to be at least two different listings: 1092352-03-8 and 37483-70-8 .
  • Synonyms: The compound is also known as 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine .
  • Computed Descriptors : The IUPAC name is 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine .
• Safety and Hazards:
  • It is labeled as harmful if swallowed and may cause skin and respiratory irritation .
• Related Compounds:
  • 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride also exists, with CAS numbers 37483-69-5 and Molport ID Molport-027-845-501, and a molecular formula of C10H13Cl2NO and a molecular weight of 234.12 .
• Potential Clinical Use:
  • A related compound, (1R)-8-chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine (Lorcaserin), acts as a selective agonist of the 5-HT2C receptor and was evaluated in clinical trials for obesity treatment .
• Anticancer Agents:
  • Thiadiazole derivatives have demonstrated anticancer activity, decreasing the viability of various cancer cells in research .
  • Quinazoline derivatives have demonstrated potential as antitumor agents .

Mechanism of Action

The mechanism of action of 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific biological context and the compound’s structure .

Comparison with Similar Compounds

Structural Analogues and Substitutions

The compound’s benzoxepin scaffold differentiates it from benzazepines (which contain a nitrogen atom in the seven-membered ring). Substitutions at key positions (e.g., chlorine, methyl groups, or cyclopropylamine) significantly influence receptor selectivity and activity. Below is a comparative analysis:

Table 1: Structural and Pharmacological Comparison

Compound Name	Structural Features	Molecular Weight	Primary Target/Activity	Applications/Research Findings	References
8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	Benzoxepin core, 8-Cl, 5-NH2	197.67 (calc.)	Not explicitly reported; inferred 5-HT/D1-like	Limited commercial availability; structural similarity suggests CNS receptor modulation
Lorcaserin (APD356)	8-Cl, 1-methyl-3-benzazepine, (1R)-configuration	232.15 (HCl salt)	5-HT2C receptor agonist	FDA-approved anti-obesity drug; reduces appetite via 5-HT2C activation
SCH 23390	8-Cl, 3-methyl-5-phenyl-3-benzazepine, R-configuration, 7-OH	273.76	Dopamine D1 receptor antagonist	Antipsychotic candidate; blocks D1 receptors at nanomolar concentrations
N-Cyclopropyl-7,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	Benzoxepin core, 7,8-dimethyl, N-cyclopropyl	245.36	Unknown (structural diversity suggests CNS focus)	Research chemical; potential serotonin/dopamine receptor modulator
(R)-2,3,4,5-Tetrahydro-1H-benzo[b]azepin-5-amine	Benzazepin core, 5-NH2, R-configuration	162.23	Dopamine D1 antagonist (inferred)	Used in radiopharmaceutical research for D1 receptor imaging

Key Pharmacological Differences

• Receptor Selectivity :

  • Lorcaserin ’s 3-benzazepine structure with a methyl group enhances 5-HT2C selectivity over 5-HT2B, reducing cardiovascular risks .
  • SCH 23390 ’s 7-OH and 5-phenyl groups confer potent D1 antagonism (IC50 = 0.01 µM) but negligible D2 activity, making it a tool compound for studying D1 pathways .
  • 8-Chloro-1-benzoxepin-5-amine lacks the methyl or phenyl groups seen in SCH 23390 and lorcaserin, which may reduce receptor affinity but improve metabolic stability.

• Functional Outcomes :

  • Lorcaserin’s 5-HT2C agonism promotes satiety, while SCH 23390’s D1 antagonism inhibits psychostimulant effects .
  • The benzoxepin scaffold (e.g., in N-cyclopropyl derivatives) may offer improved blood-brain barrier penetration due to reduced polarity compared to benzazepines .

Biological Activity

8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine (CAS Number: 37483-70-8) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological activity, focusing on antibacterial properties, mechanisms of action, and structure-activity relationships (SAR).

The molecular formula of 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is C10H12ClN0, with a molecular weight of 197.66 g/mol. Its structure features a benzoxepin core with a chlorine substituent and an amine group, which may influence its biological interactions.

Property	Value
Molecular Formula	C10H12ClN0
Molecular Weight	197.66 g/mol
CAS Number	37483-70-8

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine. It has been shown to exhibit activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The Minimum Inhibitory Concentration (MIC) values indicate its effectiveness:

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	4 – 16
Bacillus subtilis	8 – 32
Escherichia coli	4 – 32

These results suggest that the compound possesses broad-spectrum antibacterial properties and may be effective in treating infections caused by resistant bacterial strains .

The mechanism underlying the antibacterial activity of 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine involves compromising the structural integrity of bacterial cell membranes. Studies have indicated that this compound induces membrane depolarization and leakage of intracellular contents, leading to bacterial cell death . Further investigations into its action revealed that it might also interfere with protein secretion processes in bacteria .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Modifications to the benzoxepin structure can significantly influence its potency and spectrum of activity. For instance:

• Amine Substituents : Variations in amine groups have been linked to increased hydrophilicity and enhanced antibacterial efficacy.
• Chlorine Positioning : The position and nature of halogen substitutions can affect the interaction with bacterial targets.

Research indicates that compounds with primary or secondary amino groups tend to exhibit improved antibacterial properties compared to their counterparts without such modifications .

Case Studies

In a recent study focusing on the development of novel antibiotics targeting MRSA, researchers synthesized a series of compounds related to 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine. These compounds demonstrated significant antibacterial activity and low cytotoxicity in vitro and in vivo models. Notably, one derivative was found to disperse established bacterial biofilms more effectively than traditional antibiotics like norfloxacin .

Q & A

Q. What are the key synthetic routes for 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine, and how does its hydrochloride salt enhance stability?

The synthesis involves multi-step organic reactions, including ring closure (e.g., cyclization of precursor molecules) and functional group transformations to introduce the chlorine and amine moieties. A critical step is the formation of the benzoxepin core, followed by selective halogenation at the 8-position. The hydrochloride salt is prepared by reacting the free base with hydrochloric acid, improving stability and solubility for handling in biological assays .

Q. What structural features of benzoxepin derivatives contribute to their potential pharmacological activity?

The benzoxepin scaffold combines a seven-membered oxepane ring fused to a benzene ring, providing conformational flexibility and opportunities for hydrogen bonding via the amine group. Substituents like chlorine at the 8-position enhance electron-withdrawing effects, potentially influencing receptor binding. Comparative studies with analogs (e.g., 7-bromo or 9-chloro derivatives) suggest that halogen position impacts bioactivity .

Q. What safety precautions are required when handling 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride?

The compound is classified under GHS with hazards including skin/eye irritation (H315, H319) and respiratory irritation (H335). Researchers must use PPE (gloves, goggles), work in a fume hood, and adhere to waste disposal protocols. Stability is improved in its hydrochloride form, but moisture-sensitive conditions should still be maintained .

Advanced Research Questions

Q. How can researchers design experiments to resolve contradictions in reported biological activities of benzoxepin derivatives?

Discrepancies in bioactivity data may arise from variations in purity, salt form, or assay conditions. Methodological approaches include:

• Purity validation : Use HPLC or NMR to confirm compound integrity.
• Salt-form comparison : Test free base vs. hydrochloride salt in parallel assays.
• Receptor profiling : Employ high-throughput screening against targeted receptors (e.g., serotonin or dopamine receptors) to clarify selectivity .

Q. What strategies optimize the synthesis yield of 8-chloro derivatives while minimizing byproducts?

Key strategies include:

• Temperature control : Lower reaction temperatures during halogenation to reduce undesired side reactions.
• Catalyst selection : Use palladium catalysts for regioselective chlorination.
• Workup protocols : Purify intermediates via column chromatography or recrystallization before proceeding to subsequent steps .

Q. How do structural modifications at the 5-amine position affect binding affinity in neuropharmacological targets?

Replacing the primary amine with bulkier groups (e.g., cyclopropyl in N-cyclopropyl analogs) can sterically hinder receptor interactions, while secondary amines may enhance lipophilicity. Computational modeling (e.g., molecular docking) paired with in vitro binding assays (e.g., radioligand displacement) can validate these effects .

Q. What analytical methods are most effective for characterizing benzoxepin derivatives and their metabolites?

• Mass spectrometry (MS) : For molecular weight confirmation and metabolite identification.
• X-ray crystallography : To resolve stereochemistry of the benzoxepin core.
• NMR spectroscopy : 2D NMR (COSY, HSQC) clarifies proton coupling and carbon environments, critical for distinguishing positional isomers .

Comparative and Mechanistic Questions

Q. How does the 8-chloro substituent influence reactivity compared to other halogenated benzoxepins?

Chlorine’s electronegativity increases the compound’s electrophilicity, facilitating nucleophilic aromatic substitution at the 8-position. In contrast, bromine (e.g., 7-bromo analogs) offers better leaving-group properties but may reduce solubility. Reactivity trends can be studied via Hammett plots or kinetic experiments .

Q. What experimental approaches validate the proposed mechanism of action for 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine in neurological models?

• In vitro models : Primary neuron cultures treated with the compound to measure neurotransmitter release (e.g., serotonin via HPLC).
• Knockout studies : Use CRISPR-edited cell lines lacking putative targets (e.g., 5-HT receptors) to confirm specificity.
• Pharmacokinetics : Assess blood-brain barrier penetration using LC-MS/MS in rodent models .

Q. How do environmental factors (e.g., pH, temperature) impact the stability of 8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine in solution?

Stability studies under accelerated conditions (40°C, 75% humidity) reveal degradation pathways. Buffered solutions (pH 7.4) minimize hydrolysis, while acidic conditions promote amine protonation, reducing reactivity. Monitoring via UV-Vis spectroscopy or TLC at timed intervals quantifies degradation .